Cas no 2445750-07-0 (rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide)

• Product Name: rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide
• CAS No: 2445750-07-0
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 5668283
• PubChem ID: 154851769
• Update Time: 2025-06-07

rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2445750-07-0
• rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide
• EN300-26976098

• Inchi： 1S/C7H14N2O3/c1-11-4-3-9-5(7(8)10)6(4)12-2/h4-6,9H,3H2,1-2H3,(H2,8,10)/t4-,5-,6-/m1/s1
• InChI Key： YEXLRYMZFVQYLH-HSUXUTPPSA-N
• SMILES： O(C)[C@H]1[C@H](C(N)=O)NC[C@H]1OC

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide

Rac-(2R,3S,4R)-3,4-Dimethoxypyrrolidine-2-Carboxamide (CAS No. 2445750-07-0): A Comprehensive Overview

Rac-(2R,3S,4R)-3,4-Dimethoxypyrrolidine-2-carboxamide (CAS No. 2445750-07-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide consists of a pyrrolidine ring with two methoxy groups at the 3 and 4 positions and an amide group at the 2 position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of chiral compounds in drug development due to their distinct pharmacological profiles. The racemic form of this compound, rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide, contains equal amounts of both enantiomers. This racemic mixture can be further separated into its individual enantiomers to explore their specific biological activities and potential therapeutic benefits.

In the context of medicinal chemistry, rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide has been investigated for its potential as a scaffold for the design of novel drugs. The pyrrolidine ring and the methoxy groups provide a flexible platform for chemical modifications that can enhance the compound's binding affinity to specific biological targets. This flexibility is particularly valuable in the development of drugs targeting G protein-coupled receptors (GPCRs) and other protein-protein interactions.

One of the key areas of research involving rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide is its potential as a modulator of ion channels. Ion channels play a crucial role in various physiological processes, including neuronal signaling and muscle contraction. Studies have shown that this compound can interact with specific ion channels, potentially modulating their activity and providing therapeutic benefits in conditions such as pain management and neurological disorders.

Beyond its potential as a direct therapeutic agent, rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide has also been explored as a tool compound in biochemical assays. Its unique structure and functional groups make it suitable for use in high-throughput screening (HTS) platforms to identify new lead compounds with desired biological activities. This application is particularly relevant in the early stages of drug discovery where large libraries of compounds are screened to identify promising candidates for further optimization.

The synthesis of rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide involves several steps that require precise control over stereochemistry to ensure the formation of the desired racemic mixture. Common synthetic routes include asymmetric synthesis methods and chiral resolution techniques. These methods are essential for producing high-purity samples that can be used in both research and industrial settings.

In addition to its chemical synthesis, the stability and solubility properties of rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide have been studied to optimize its use in various formulations. Solubility is a critical factor in drug development as it affects the bioavailability and efficacy of the compound. Researchers have employed various strategies to enhance the solubility of this compound, including the use of co-solvents and prodrug approaches.

The safety profile of rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide has also been evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at relevant concentrations and does not cause significant adverse effects in animal models. This favorable safety profile supports its potential use in clinical trials and further development as a therapeutic agent.

In conclusion, rac-(2R,3S,4R)-3,4-dimethoxypyrrolidine-2-carboxamide (CAS No. 2445750-07-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent or tool compound in biochemical assays.